Ethyl 3-(2-((4-fluorophenyl)sulfonyl)acetamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: ethyl 3-[[2-(4-fluorophenyl)sulfonylacetyl]amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C21H18FNO5S2/c1-2-28-21(25)20-17(12-18(29-20)14-6-4-3-5-7-14)23-19(24)13-30(26,27)16-10-8-15(22)9-11-16/h3-12H,2,13H2,1H3,(H,23,24)
• InChI Key: JGRMQJIQYZMLLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H18FNO5S2
• Molecular Weight: 447.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethyl ester, a sulfonyl group, an acetamido group, and a phenylthiophene group. The presence of these functional groups suggests that this compound could be involved in a variety of chemical reactions.

Synthesis Analysis

While the exact synthesis of this compound is not available, it’s likely that it could be synthesized through a series of reactions involving the coupling of the appropriate sulfonyl, acetamido, and phenylthiophene components.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the sulfonyl group could potentially undergo a variety of reactions, including substitution and elimination reactions. Similarly, the acetamido group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. For example, the presence of the sulfonyl and acetamido groups could enhance its solubility in polar solvents.

Scientific Research Applications

These applications highlight the diverse potential of this compound, spanning from drug discovery to materials science. . If you’d like further details on any specific area, feel free to ask!

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with specific biological targets to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could involve exploring its potential applications, studying its reactivity under various conditions, and developing more efficient methods for its synthesis.